Cas no 137004-58-1 (7,7-Dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol)

• Product Name: 7,7-Dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol
• CAS No: 137004-58-1
• MF: C₇H₈O₃S₂
• MW: 204.266619682312
• CID: 4697546
• Update Time: 2023-08-14

7,7-Dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,4-dihydro-1Lambda6-thieno[2,3-B]thiopyran-1,1(2H)-dione
• Oprea1_324001
• 7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol
• 4-Hydroxy-3,4-dihydrothieno[2,3-b]thiopyran-1,1(2H)-dione
• 4-hydroxy-3,4-dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1(2H)-dione
• 7,7-Dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-ol

• Inchi： 1S/C7H8O3S2/c8-6-2-4-12(9,10)7-5(6)1-3-11-7/h1,3,6,8H,2,4H2
• InChI Key： MFTKAMUOHUPBRG-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=CS2)C(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 203.991
• Monoisotopic Mass: 203.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91